Cas no 1596778-10-7 (3-Bromo-5-(imidazol-1-yl)benzoic acid)

3-Bromo-5-(imidazol-1-yl)benzoic acid is a heterocyclic aromatic compound featuring a benzoic acid core substituted with a bromo group and an imidazole moiety at the 3- and 5-positions, respectively. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a valuable intermediate for constructing more complex molecules. The bromo group offers a reactive site for further functionalization via cross-coupling reactions, while the imidazole ring contributes to potential biological activity. Its well-defined reactivity and stability make it suitable for use in medicinal chemistry and material science. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.

3-Bromo-5-(imidazol-1-yl)benzoic acid structure

1596778-10-7 structure

Product Name:3-Bromo-5-(imidazol-1-yl)benzoic acid

CAS No:1596778-10-7

MF:C₁₀H₇BrN₂O₂

MW:267.078781366348

CID:4607431

Update Time:2025-05-27

3-Bromo-5-(imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-(imidazol-1-yl)benzoic acid
- 3-bromo-5-imidazol-1-ylbenzoic acid
- WNC77810
- Inchi： 1S/C10H7BrN2O2/c11-8-3-7(10(14)15)4-9(5-8)13-2-1-12-6-13/h1-6H,(H,14,15)
- InChI Key： IBQGAQUXKDNULN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=C(C=1)N1C=NC=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 250
XLogP3: 1.9
Topological Polar Surface Area: 55.1

3-Bromo-5-(imidazol-1-yl)benzoic acid Pricemore >>

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